Acetylene-linked conjugated polymers for sacrificial photocatalytic hydrogen evolution from water†
Journal of Materials Chemistry A Pub Date: 2021-07-16 DOI: 10.1039/D1TA04288B
Abstract
Conjugated organic polymers have shown potential as photocatalysts for hydrogen production by water splitting. Taking advantage of a high throughput screening workflow, two series of acetylene-linked co-polymers were prepared and studied for their potential as photocatalysts for sacrificial hydrogen production from water. It was found that a triethynylbenzene-based polymer with a dibenzo[b,d]thiophene sulfone linker (TE11) had the highest performance in terms of hydrogen evolution rate under visible illumination in the presence of a sacrificial hole-scavenger. Synthetically elaborating the triethynylbenzene linker in TE11 by changing the core and by introducing nitrogen, the resulting hydrogen evolution rate was further increased by a factor of nearly two.
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